2-(2-Pyridin-4-yl-vinyl)-quinoline

• IUPAC Name: 2-[(E)-2-pyridin-4-ylethenyl]quinoline
• InChI: InChI=1S/C16H12N2/c1-2-4-16-14(3-1)6-8-15(18-16)7-5-13-9-11-17-12-10-13/h1-12H/b7-5+
• InChI Key: AJXFQEBRXDBEAV-FNORWQNLSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)C=CC3=CC=NC=C3
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=N2)/C=C/C3=CC=NC=C3
• Molecular Formula: C16H12N2
• Molecular Weight: 232.28 g/mol

Description

2-(2-Pyridin-4-yl-vinyl)-quinoline, also known as PVQ, is a synthetic compound that belongs to the quinoline family. It is a heterocyclic organic compound that has been extensively studied for its potential applications in various fields. PVQ has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. In

Scientific Research Applications

Synthesis and Derivatives

2-(2-Pyridin-4-yl-vinyl)-quinoline is an interesting compound used in the synthesis of various quinoline derivatives. Researchers have developed metal-free methods to construct 2-substituted quinolines and benzo[f]quinolines, highlighting the potential for further modification and diverse applications of these compounds in scientific research (Ma et al., 2023). Furthermore, direct synthesis techniques have allowed the conversion of N-vinyl and N-aryl amides into corresponding pyridine and quinoline derivatives, emphasizing the chemical versatility and functional adaptability of these compounds (Movassaghi et al., 2007).

Photoluminescent Properties

The compound has been used to construct photoluminescent coordination polymers. Specifically, the use of an organic ligand derived from quinoline and pyridine led to the formation of a copper(II) coordination polymer, which exhibited photoluminescent properties with potential applications in the field of material sciences (Twaróg et al., 2020).

Antifungal Activity

Diverse 2-pyridinyl and pyridinylvinyl quinolines, including 2-(2-Pyridin-4-yl-vinyl)-quinoline, have been synthesized and evaluated for their antifungal activity. Some of these compounds demonstrated broad-spectrum action against clinically important fungi, highlighting their potential use in antifungal treatments and pharmaceutical research (Kouznetsov et al., 2012).

Electroluminescence in Thin Films

The compound has been explored for its electroluminescent properties in thin films. Investigations into contact formation and electroluminescent layer structures reveal its potential as an electroluminescent material, with implications for the development of organic light-emitting diodes (Albrecht et al., 2019).